3-(7-tert-butyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)-N-(4-fluorophenyl)propanamide

• IUPAC Name: 3-(7-tert-butyl-4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)-N-(4-fluorophenyl)propanamide
• InChI: InChI=1S/C23H26FN3O2S/c1-23(2,3)13-4-9-16-17(12-13)30-22-20(16)21(29)26-18(27-22)10-11-19(28)25-15-7-5-14(24)6-8-15/h5-8,13H,4,9-12H2,1-3H3,(H,25,28)(H,26,27,29)
• InChI Key: VITXIYNFHAZASP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)NC(=N3)CCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C23H26FN3O2S
• Molecular Weight: 427.5 g/mol
• CAS No.: 950444-00-5

Description

3-(7-tert-butyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)-N-(4-fluorophenyl)propanamide is a useful research compound. Its molecular formula is C23H26FN3O2S and its molecular weight is 427.54. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Antimicrobial Activity

This compound is involved in the synthesis of heterocyclic compounds through reactions that form complex molecular structures, offering a foundational chemical framework for further research and development. For instance, it has been utilized in the synthesis of thienopyridines and other fused derivatives, highlighting its versatility in chemical reactions to produce compounds with potential biological activities (Harb, Hussein, & Mousa, 2006). Additionally, derivatives synthesized from this compound have been evaluated for antimicrobial activities, revealing moderate effectiveness against selected microbial strains, thus indicating its potential as a lead compound for developing new antimicrobial agents (Farag, Kheder, & Mabkhot, 2009).

Advanced Material Research

Beyond biological applications, this compound's derivatives have been explored for their use in advanced materials, such as in the construction of efficient ternary blend polymer solar cells. These studies demonstrate the compound's utility in improving the power conversion efficiency of solar cells, showcasing its contribution to renewable energy technologies (Cheng, Li, & Zhan, 2014).

Structural and Activity Studies

Research has also focused on understanding the structural aspects of derivatives of this compound and their biological activities. For example, studies have been conducted to synthesize novel derivatives and assess their potential as ligands for specific receptors, contributing to the development of therapeutic agents targeting various diseases (Altenbach et al., 2008). These investigations highlight the chemical's importance in drug discovery and design processes.